Cas no 877638-55-6 (N-(3,4-dichlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• CAS No: 877638-55-6
• MF: C₁₃H₉Cl₂N₅O₂S
• MW: 370.213858366013
• CID: 5946773
• PubChem ID: 135731988
• Update Time: 2025-07-10

N-(3,4-dichlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• N-(3,4-dichlorophenyl)-2-[(7-oxo-1H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• N-(3,4-dichlorophenyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide
• N-(3,4-dichlorophenyl)-2-[(7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• 877638-55-6
• AB00678686-01
• N-(3,4-dichlorophenyl)-2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide
• AKOS024654956
• F2513-0155
• SR-01000020562-1
• SR-01000020562

• Inchi： 1S/C13H9Cl2N5O2S/c14-8-2-1-7(5-9(8)15)16-11(22)6-23-13-19-18-12-17-10(21)3-4-20(12)13/h1-5H,6H2,(H,16,22)(H,17,18,21)
• InChI Key： NNXMHWXPESOZNA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(Cl)=C1)(=O)CSC1N2C(NN=1)=NC(=O)C=C2

Computed Properties

• Exact Mass: 368.9854011g/mol
• Monoisotopic Mass: 368.9854011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Additional information on N-(3,4-dichlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

Introduction to N-(3,4-dichlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide (CAS No. 877638-55-6)

N-(3,4-dichlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in pharmaceutical research. This compound, identified by the CAS number 877638-55-6, has garnered attention in the scientific community due to its unique chemical properties and the promising avenues it opens for further exploration.

The molecular architecture of this compound encompasses several key functional groups that contribute to its reactivity and potential biological activity. The presence of a 3,4-dichlorophenyl moiety suggests a high degree of lipophilicity, which is often advantageous for membrane permeability and subsequent cellular uptake. Additionally, the 7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl scaffold introduces a heterocyclic system known for its versatility in drug design. The sulfanyl group further enhances the compound's potential to interact with biological targets, making it a candidate for various therapeutic applications.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmaceutical potential. The 1,2,4-triazole and pyrimidine moieties are particularly noteworthy due to their prevalence in bioactive molecules. Research has demonstrated that these heterocycles can modulate a wide range of biological pathways, including enzyme inhibition and receptor binding. The specific combination of these motifs in N-(3,4-dichlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide positions it as a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the 3,4-dichlorophenyl group necessitates careful handling to avoid unwanted side reactions. Similarly, the construction of the 7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl scaffold demands expertise in heterocyclic chemistry. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

Evaluation of the pharmacological properties of N-(3,4-dichlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-y}sulfanyl)acetamide has revealed intriguing results. Preliminary in vitro studies suggest that this compound exhibits moderate activity against certain enzymatic targets. The lipophilic nature of the molecule allows it to penetrate cellular membranes effectively, which is crucial for intracellular interactions. Moreover, the presence of multiple functional groups provides multiple sites for interaction with biological targets.

The potential therapeutic applications of this compound are broad and span various disease areas. For instance, its structure suggests compatibility with receptors or enzymes involved in inflammatory responses and metabolic disorders. Additionally，the heterocyclic system may offer advantages in terms of selectivity and reduced toxicity compared to existing treatments. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion，N-(3，4-dichlorophenyl) - 2 - ( {TTTTTTTTTTTTTTTTTTTTTT strong>} sulfanyl) acetamide (CAS No.< stronng > 877638 - 55 - 6) represents a significant advancement in pharmaceutical chemistry。 Its intricate molecular design and promising pharmacological profile make it a valuable asset for ongoing research。 As our understanding of drug design evolves，compounds like this continue to pave the way for innovative therapeutic solutions。